![molecular formula C15H13ClO3 B2640184 5-Chloro-2-[(4-methylbenzyl)oxy]benzoic acid CAS No. 938253-30-6](/img/structure/B2640184.png)
5-Chloro-2-[(4-methylbenzyl)oxy]benzoic acid
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Overview
Description
5-Chloro-2-[(4-methylbenzyl)oxy]benzoic acid is a biochemical used for proteomics research . It has a molecular formula of C15H13ClO3 and a molecular weight of 276.71 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a chlorine atom and an ester group. The ester group is further substituted with a benzyl group that carries a methyl substituent .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, benzylic alcohols, which are structurally similar, can undergo various reactions. These include free radical bromination, nucleophilic substitution, and oxidation . The exact reactions that this compound can undergo would depend on the specific conditions and reagents used.Physical And Chemical Properties Analysis
This compound has a molecular formula of C15H13ClO3 and a molecular weight of 276.71 . Additional physical and chemical properties such as melting point, boiling point, solubility, and spectral data were not found in the search results.Scientific Research Applications
Photocatalytic Degradation
The study of photocatalytic degradation of 4-methylbenzoic acid (MBA) and 2-chloro-5-nitro benzoic acid (CNBA) in an aqueous solution was conducted using ZnO–SnO2/nano-clinoptilolite under UV irradiation. This research provides insight into the degradation processes of related compounds, which could be relevant for understanding the behavior of 5-Chloro-2-[(4-methylbenzyl)oxy]benzoic acid in similar conditions (Khodami & Nezamzadeh-Ejhieh, 2015).
Nitration in Anthraquinone Dyes
Research on the nitration of 2-(3-chloro-4-methylbenzoyl)benzoic acid, closely related to this compound, revealed products like 2-(3-chloro-4-methyl-6-nitrobenzoyl)benzoic acid. This study is significant for understanding the chemical reactions and potential applications in dye manufacturing (Arient et al., 1967).
Crystallographic and Electronic Structure Studies
A study on benzoic acid derivatives, including compounds similar to this compound, focused on their crystal structures and electronic properties. This research is crucial for understanding the physical and chemical characteristics of such compounds, which could be applied in various scientific fields (Pramanik, Dey, & Mukherjee, 2019).
Future Directions
properties
IUPAC Name |
5-chloro-2-[(4-methylphenyl)methoxy]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClO3/c1-10-2-4-11(5-3-10)9-19-14-7-6-12(16)8-13(14)15(17)18/h2-8H,9H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDGZTOMMIUXVDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)COC2=C(C=C(C=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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